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Compound of Interest

Compound Name: MtTMPK-IN-8

Cat. No.: B15141520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MtTMPK-IN-8 is a potent and selective inhibitor of Mycobacterium tuberculosis thymidylate

kinase (MtbTMPK). This enzyme plays a critical role in the DNA synthesis pathway of M.

tuberculosis, making it an attractive target for the development of novel anti-tuberculosis

therapeutics. These application notes provide detailed protocols for the dissolution and storage

of MtTMPK-IN-8 to ensure its stability and efficacy in experimental settings.

Physicochemical Properties
A summary of the key physicochemical properties of MtTMPK-IN-8 is provided in the table

below.

Property Value

Molecular Formula C₂₄H₂₄N₆O₇

Molecular Weight 508.48 g/mol

Appearance Solid

Dissolution Protocol
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3.1. Recommended Solvent:

The recommended solvent for dissolving MtTMPK-IN-8 is Dimethyl Sulfoxide (DMSO). It is a

polar aortic solvent capable of dissolving a wide range of organic compounds.

3.2. Preparation of Stock Solutions:

The following protocol outlines the steps for preparing a stock solution of MtTMPK-IN-8. For

related MtbTMPK inhibitors, stock solutions of up to 100 mM in 100% DMSO have been

successfully prepared.

Materials:

MtTMPK-IN-8 solid powder

Anhydrous/molecular sieve-dried DMSO

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate: Allow the vial of solid MtTMPK-IN-8 to reach room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of MtTMPK-IN-8 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to the tube to achieve the desired

stock solution concentration. For example, to prepare a 10 mM stock solution, add the

appropriate volume of DMSO to your weighed compound.

Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming (to no more than 37°C) in a water bath can be used to aid dissolution if necessary.
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Visual Inspection: Visually inspect the solution to ensure that all solid material has dissolved

and the solution is clear.

Table of Stock Solution Volumes:

Desired Stock
Concentration

Mass of MtTMPK-IN-8 (mg)
Volume of DMSO to Add
(µL)

10 mM 1 196.66

20 mM 1 98.33

50 mM 5 196.66

100 mM 10 196.66

Note: The stability of compounds in DMSO can be affected by the presence of water. It is

recommended to use anhydrous DMSO and to minimize the exposure of the stock solution to

air.

Storage and Stability
Proper storage of MtTMPK-IN-8 is crucial for maintaining its biological activity. The stability of

compounds in solution is dependent on various factors, including the solvent, temperature, and

exposure to light and air.

4.1. Solid Compound:

Store the solid, powdered form of MtTMPK-IN-8 at room temperature in a dry, dark place.

4.2. Stock Solutions in DMSO:

Short-term Storage (up to 1 week): Store at 4°C.

Long-term Storage (months to years): For long-term storage, it is recommended to aliquot

the stock solution into single-use volumes and store at -20°C or -80°C. This will minimize the

number of freeze-thaw cycles, which can degrade the compound.

General Recommendations:
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Avoid repeated freeze-thaw cycles.

Protect solutions from light.

Use tightly sealed containers to prevent solvent evaporation and moisture absorption.

Before use, thaw the frozen aliquots at room temperature and ensure the solution is

homogeneous by vortexing gently.

Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing working solutions of

MtTMPK-IN-8 from a stock solution.
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Preparation of MtTMPK-IN-8 Stock Solution

Storage and Use

Start: Solid MtTMPK-IN-8

Weigh desired amount of MtTMPK-IN-8

Add appropriate volume of anhydrous DMSO

Vortex to dissolve

10-100 mM Stock Solution

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw one aliquot for experiment

Dilute to final working concentration in assay buffer

Use in experiment
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Mycobacterium tuberculosis DNA Synthesis Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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